Cas no 852679-66-4 ((±)-LY 395756)
(±)-LY 395756 Chemical and Physical Properties
Names and Identifiers
-
- (±)-LY 395756
- (1S,2S,4R,5R,6S)-2-Amino-4-methylbicyclo[3.1.0]hexane-2,6-dicarboxylicacid
- LY 395756
- (+/-)-LY 395756
- LY541850
- GLXC-15236
- LY 541850
- ( inverted exclamation markA)-LY395756
- SCHEMBL24606257
- LY39
- CS-0095164
- 852679-76-6
- 852679-66-4
- (1S,2S,4R,5R,6S)-2-Amino-4-methyl-bicyclo[3.1.0]hexane-2,6-dicarboxylic acid
- (1S,2S,4R,5R,6S)-rel-2-Amino-4-methylbicyclo[3.1.0]hexane-2,6-dicarboxylic acid
- HY-103551
- (1S,2S,4R,5R,6S)-2-amino-4-methylbicyclo[3.1.0]hexane-2,6-dicarboxylic acid
- GTPL11614
- CS-0028085
- LY395756
- HY-103551A
- ( inverted exclamation markA)-LY 395756
- (1S,2S,4R,5R,6S)-2-Amino-4-methylbicyclo[3.1.0]hexane2,6-dicarboxylic acid
- LY-395756
- (plusmn)-LY 395756
- AKOS025295798
- CHEMBL192051
- BDBM50167032
-
- Inchi: 1S/C9H13NO4/c1-3-2-9(10,8(13)14)6-4(3)5(6)7(11)12/h3-6H,2,10H2,1H3,(H,11,12)(H,13,14)/t3-,4+,5+,6+,9+/m1/s1
- InChI Key: BQVZICWQBFTOJX-QNDZYWSYSA-N
- SMILES: OC([C@H]1[C@@H]2[C@H](C)C[C@@](C(=O)O)([C@@H]21)N)=O
Computed Properties
- Exact Mass: 199.08445790g/mol
- Monoisotopic Mass: 199.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 101Ų
(±)-LY 395756 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L503158-1mg |
(±)-LY 395756 |
852679-66-4 | 1mg |
$ 190.00 | 2022-06-04 | ||
| TRC | L503158-2.5mg |
(±)-LY 395756 |
852679-66-4 | 2.5mg |
$ 400.00 | 2022-06-04 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9640-10mg |
(±)-LY 395756 |
852679-66-4 | 98% | 10mg |
¥4434.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9640-50mg |
(±)-LY 395756 |
852679-66-4 | 98% | 50mg |
¥17963.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-359013-10 mg |
LY 395756, |
852679-66-4 | 10mg |
¥1,324.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-359013A-50 mg |
LY 395756, |
852679-66-4 | 50mg |
¥7,386.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-359013-10mg |
LY 395756, |
852679-66-4 | 10mg |
¥1324.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-359013A-50mg |
LY 395756, |
852679-66-4 | 50mg |
¥7386.00 | 2023-09-05 | ||
| A2B Chem LLC | AH54171-1mg |
(1S,2S,4R,5R,6S)-2-Amino-4-methylbicyclo[3.1.0]hexane-2,6-dicarboxylicacid |
852679-66-4 | 1mg |
$668.00 | 2023-12-30 | ||
| A2B Chem LLC | AH54171-2.5mg |
(1S,2S,4R,5R,6S)-2-Amino-4-methylbicyclo[3.1.0]hexane-2,6-dicarboxylicacid |
852679-66-4 | 2.5mg |
$1058.00 | 2023-12-30 |
(±)-LY 395756 Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on (±)-LY 395756
Comprehensive Overview of (±)-LY 395756 (CAS No. 852679-66-4): Properties, Applications, and Research Insights
(±)-LY 395756 (CAS No. 852679-66-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This racemic mixture, often referred to by its research code LY 395756, belongs to a class of compounds investigated for their modulation of specific biological pathways. Its molecular formula and weight, along with its chiral centers, make it a subject of interest for enantioselective synthesis and drug development studies.
In recent years, the demand for high-purity (±)-LY 395756 has increased, driven by its exploration in neuropharmacology and signal transduction research. Researchers are particularly interested in its interactions with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. The compound's ability to influence cellular responses has led to investigations into its potential role in neurodegenerative diseases and mood disorders, aligning with current trends in precision medicine.
The synthesis of CAS No. 852679-66-4 involves multi-step organic reactions, often requiring asymmetric catalysis to isolate enantiomers. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring the compound meets research-grade standards. These methodologies are frequently searched by scientists optimizing protocols for chiral separation and compound characterization.
From a commercial perspective, suppliers of (±)-LY 395756 hydrochloride or LY 395756 free base must address growing inquiries about batch-to-batch consistency and solubility profiles—key concerns for experimental reproducibility. The compound's stability under various pH conditions and storage recommendations (-20°C desiccated) are also frequently discussed in scientific forums.
Emerging studies suggest potential applications of 852679-66-4 in metabolic disorder research, coinciding with rising global health interests in diabetes and obesity-related pathways. Its mechanism of action may involve allosteric modulation, a cutting-edge concept in drug design that attracts substantial academic and industrial research funding.
Regulatory aspects of LY 395756 remain compliant with major pharmacopeias, though researchers should verify export control classifications for international collaborations. The compound's structure-activity relationship (SAR) data continues to evolve, with computational chemistry approaches (molecular docking and QSAR modeling) accelerating hypothesis generation.
For those sourcing CAS 852679-66-4, understanding its spectral properties (UV/VIS, IR) is essential for experimental design. Recent publications have highlighted its fluorescence characteristics, opening possibilities for probe development in cellular imaging—a technique gaining traction in live-cell microscopy studies.
The patent landscape surrounding (±)-LY 395756 derivatives reflects active intellectual property development, particularly in central nervous system (CNS) applications. This aligns with market analytics showing increased investment in neurotherapeutics, making the compound's research trajectory worth monitoring.
Environmental and safety assessments of 852679-66-4 follow standard green chemistry principles, with waste management protocols emphasizing solvent recovery. These practices respond to the scientific community's growing emphasis on sustainable laboratory operations.
Future directions for LY 395756 research may explore its polypharmacology effects or combination therapies, particularly in age-related diseases—a demographic concern in modern healthcare systems. Continuous optimization of its synthetic routes remains crucial for cost-effective production at various scales.
852679-66-4 ((±)-LY 395756) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)